5-(5,5-Dimethylcyclopenten-1-yl)-1-methylpyrazole

• Molecular Formula: C11H16N2
• Molecular Weight: 176.26 g/mol
• IUPAC Name: 5-(5,5-dimethylcyclopenten-1-yl)-1-methylpyrazole
• InChI: InChI=1S/C11H16N2/c1-11(2)7-4-5-9(11)10-6-8-12-13(10)3/h5-6,8H,4,7H2,1-3H3
• InChI Key: PLWSCZRQIMMRCC-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCC=C1C2=CC=NN2C)C

Description

5-(5,5-Dimethylcyclopenten-1-yl)-1-methylpyrazole is a useful research compound. Its molecular formula is C11H16N2 and its molecular weight is 176.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of the 2,2-dimethyl-1-(1-methyl-1H-pyrazol-5-yl)cyclopentanol (630 mg, 3.24 mmol) prepared in Example 99a and p-toluenesulfonic acid hydrate (2.00 g, 10.5 mmol) in toluene (20 mL) was stirred for 8 hours under reflux, and the solvent was subjected to azeotropic distillation with water. After allowing to cool, water (50 mL) was added to the reaction solution, and an organic layer was extracted. The thus obtained organic layer was dried over anhydrous sodium sulfate. After vacuum concentration, the residue was purified with silica gel chromatography (hexane/ethyl acetate=3:1) to yield the title compound (512 mg, 90%) as a brown oil.